Cas no 254886-68-5 ((R)-Butibufen)
(R)-Butibufen structure
Product Name:(R)-Butibufen
CAS No:254886-68-5
MF:C14H20O2
MW:220.307404518127
CID:246749
PubChem ID:71314316
Update Time:2025-04-19
(R)-Butibufen Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-ethyl-4-(2-methylpropyl)-, (aR)-
- (R)-Butibufen
- (2R)-2-(4-Isobutylphenyl)butanoic acid
- (R)-Butibufen
- PD132846
- Benzeneacetic acid, -alpha--ethyl-4-(2-methylpropyl)-, (-alpha-R)- (9CI)
- 254886-68-5
- Butibufen, (R)-
- Q27256881
- (-)-Butibufen
- (2R)-2-[4-(2-METHYLPROPYL)PHENYL]BUTANOIC ACID
- BENZENEACETIC ACID, .ALPHA.-ETHYL-4-(2-METHYLPROPYL)-, (.ALPHA.R)-
- 3993I971I5
- (R)-2-(4-Isobutylphenyl)butanoic acid
- UNII-3993I971I5
- Benzeneacetic acid, alpha-ethyl-4-(2-methylpropyl)-, (alphaR)-
- DB-246855
-
- Inchi: 1S/C14H20O2/c1-4-13(14(15)16)12-7-5-11(6-8-12)9-10(2)3/h5-8,10,13H,4,9H2,1-3H3,(H,15,16)/t13-/m1/s1
- InChI Key: UULSXYSSHHRCQK-CYBMUJFWSA-N
- SMILES: OC([C@H](CC)C1C=CC(=CC=1)CC(C)C)=O
Computed Properties
- Exact Mass: 220.14600
- Monoisotopic Mass: 220.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.015±0.06 g/cm3(Predicted)
- Boiling Point: 335.1±11.0 °C(Predicted)
- PSA: 37.30000
- LogP: 3.46330
(R)-Butibufen Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B689950-10mg |
(R)-Butibufen |
254886-68-5 | 10mg |
$ 207.00 | 2023-04-18 | ||
| TRC | B689950-100mg |
(R)-Butibufen |
254886-68-5 | 100mg |
$ 1642.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-504357-10 mg |
(R)-Butibufen, |
254886-68-5 | 10mg |
¥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-504357-10mg |
(R)-Butibufen, |
254886-68-5 | 10mg |
¥2858.00 | 2023-09-05 |
(R)-Butibufen Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
254886-68-5 ((R)-Butibufen) Related Products
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